4-methoxy-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidine

• IUPAC Name: 2-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]-3-methylpyrazine
• InChI: InChI=1S/C14H18N6O/c1-11-13(16-6-5-15-11)19-7-9-20(10-8-19)14-17-4-3-12(18-14)21-2/h3-6H,7-10H2,1-2H3
• InChI Key: KLVBUEDGDHWTNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN=C1N2CCN(CC2)C3=NC=CC(=N3)OC
• Molecular Formula: C14H18N6O
• Molecular Weight: 286.33 g/mol

Description

4-methoxy-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidine (4MPP) is a small molecule compound that has a wide range of applications in scientific research. It is a member of the pyrazinopyrimidine class of compounds and has been extensively studied in the laboratory for its potential use as an antiparasitic drug. 4MPP has also been used in the study of biochemical and physiological processes, as well as in the development of new lab experiments.

Scientific Research Applications

4-methoxy-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidine has been used in a number of scientific research applications. It has been studied as a potential antiparasitic drug due to its ability to inhibit the growth of certain parasites. It has also been used in the study of biochemical and physiological processes, such as cell signaling pathways and metabolic pathways. In addition, 4-methoxy-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidine has been used in the development of new lab experiments, such as enzyme inhibitors, cell-based assays, and gene expression studies.

Mechanism of Action

Target of Action

Similar compounds have been found to target proton pumps . Proton pumps play a crucial role in maintaining the pH balance in various parts of the body, particularly in the stomach, where they help regulate the production of gastric acid.

Mode of Action

It’s worth noting that compounds with similar structures, such as ilaprazole, are known to irreversibly inhibit proton pumps . They selectively enter gastric parietal cells and transform into active metabolites. These metabolites form covalent disulfide bonds with the sulfhydryl group on the proton pump, irreversibly inhibiting the H+/K+ ATPase enzyme, thereby suppressing gastric acid secretion .

Biochemical Pathways

Similar compounds like ilaprazole are known to affect the gastric acid secretion pathway . By inhibiting the H+/K+ ATPase enzyme, these compounds disrupt the final step in the production of gastric acid, leading to a decrease in stomach acidity.

Pharmacokinetics

Similar compounds are known to be well absorbed in the body and metabolized in the liver .

Result of Action

Similar compounds are known to reduce gastric acid secretion, which can help in the treatment of conditions like gastroesophageal reflux disease, peptic ulcer disease, and infections caused by helicobacter pylori .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially affect the action of similar compounds .

Advantages and Limitations for Lab Experiments

The use of 4-methoxy-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidine in lab experiments has several advantages. It is relatively easy to synthesize, and it is stable in a variety of laboratory conditions. In addition, 4-methoxy-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidine has been shown to have antiparasitic properties, making it a useful tool for studying parasites in the laboratory. However, there are also some limitations to using 4-methoxy-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidine in lab experiments. For example, it is difficult to obtain large quantities of 4-methoxy-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidine for use in experiments, and the mechanism of action of 4-methoxy-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidine is still not fully understood.

Future Directions

There are several potential future directions for the use of 4-methoxy-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidine in scientific research. For example, further research could be conducted to better understand the mechanism of action of 4-methoxy-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidine and to determine its effects on other biochemical and physiological processes. In addition, further research could be conducted to develop new lab experiments using 4-methoxy-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidine, such as enzyme inhibitors, cell-based assays, and gene expression studies. Finally, further research could be conducted to explore the potential use of 4-methoxy-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidine as an antiparasitic drug.

Synthesis Methods

4-methoxy-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidine can be synthetically produced using a variety of methods. One method involves the reaction of 3-methylpyrazin-2-ylamine with 4-methoxy-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidine. This reaction occurs in the presence of a base catalyst, such as sodium hydroxide or potassium carbonate, and is typically conducted at a temperature of 90-95°C. The reaction yields 4-methoxy-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidine in a yield of around 70%. Other synthetic methods for producing 4-methoxy-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidine include the reaction of 3-methylpyrazin-2-ylamine with 4-methoxy-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidine in the presence of a strong acid, such as sulfuric acid or hydrochloric acid, and the reaction of 3-methylpyrazin-2-ylamine with 4-methoxy-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidine in the presence of a base, such as sodium hydroxide or potassium carbonate.